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Compound of Interest

Compound Name: Samarium-152

Cat. No.: B085415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gamma transitions in the stable

isotope Samarium-152 (¹⁵²Sm). The nucleus of ¹⁵²Sm, with 62 protons and 90 neutrons,

exhibits a complex level structure that is often populated through the electron capture decay of

Europium-152 (¹⁵²Eu). The study of these gamma transitions provides crucial insights into

nuclear structure, including collective rotational and vibrational modes of excitation. This

document summarizes key quantitative data, outlines experimental methodologies for their

measurement, and visualizes the nuclear decay scheme and experimental workflow.

Data Presentation
The following tables present a summary of the prominent gamma transitions in ¹⁵²Sm, compiled

from various experimental studies. These transitions are primarily observed following the decay

of ¹⁵²Eu.

Table 1: Prominent Gamma Transitions in ¹⁵²Sm
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Gamma-Ray
Energy (keV)

Relative
Intensity (%)

Initial Level
(keV)

Final Level
(keV)

Multipolarity

121.78 28.67 121.78 0 E2

244.70 7.58 366.48 121.78 E2

344.28 26.50
344.28 (from

¹⁵²Gd)
0 (from ¹⁵²Gd) E2

411.12 2.23 1529.78 1118.66 M1+E2

443.96 3.15 810.44 366.48 E2

563.94 0.52 688.67 121.78 E1

688.67 0.86 688.67 0 E0+E2

778.90 12.96
778.90 (from

¹⁵²Gd)
0 (from ¹⁵²Gd) E2

867.37 4.25 988.67 121.78 E2

964.08 14.65 1085.87 121.78 E2

1085.87 10.21 1085.87 0 E2

1112.07 13.64 1233.85 121.78 E2

1408.01 21.07 1529.78 121.78 E2

Note: Intensities are given relative to the decay of ¹⁵²Eu and represent the probability of

emission per 100 decays.

Table 2: Low-Lying Energy Levels of ¹⁵²Sm and their Properties
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Level Energy (keV) Spin and Parity (J^π) Half-life

0 0+ Stable

121.78 2+ 1.40 ns

366.48 4+ 11.4 ps

684.77 0+ 3.7 ps

810.44 2+ 1.8 ps

963.38 1- 0.16 ps

1023.0 3- 0.53 ps

1085.87 2+ 0.76 ps

Experimental Protocols
The investigation of gamma transitions in ¹⁵²Sm typically involves the use of high-resolution

gamma-ray spectroscopy. A common experimental approach is to study the decay of a

radioactive ¹⁵²Eu source. The following protocol outlines the key steps in such an experiment.

1. Source Preparation:

A calibrated ¹⁵²Eu source is obtained. The activity of the source should be sufficient to

provide adequate statistics in a reasonable counting time but low enough to minimize pile-up

effects.

The source is typically encapsulated in a thin plastic or aluminum holder to minimize beta-

particle-induced bremsstrahlung.

2. Detector Setup and Calibration:

A high-purity germanium (HPGe) detector is used for its excellent energy resolution. For

more complex decay schemes and to reduce background, a Compton-suppressed

spectrometer, which consists of an HPGe detector surrounded by a larger scintillator

detector (e.g., NaI(Tl) or BGO), is often employed.[1]
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The detector system is cooled to liquid nitrogen temperature to reduce thermal noise.

An energy calibration of the spectrometer is performed using standard calibration sources

with well-known gamma-ray energies covering the energy range of interest (e.g., ¹³³Ba, ⁶⁰Co,

¹⁵²Eu itself).

An efficiency calibration of the detector is also performed using sources with well-

characterized gamma-ray emission probabilities. This allows for the determination of the

relative intensities of the observed gamma rays.

3. Data Acquisition:

The ¹⁵²Eu source is placed at a reproducible distance from the detector.

The output signal from the detector is processed by a series of electronic modules, including

a preamplifier, an amplifier, and a multi-channel analyzer (MCA).[2]

The MCA sorts the incoming pulses by their amplitude (which is proportional to the gamma-

ray energy) and builds up an energy spectrum.

Data is collected for a sufficiently long time to achieve good statistical accuracy for both

intense and weak gamma-ray peaks.

For more detailed studies, such as determining the coincidence relationships between

gamma rays, a gamma-gamma coincidence setup is used. This typically involves two or

more HPGe detectors. An event is recorded only when two gamma rays are detected within

a very short time window.

4. Data Analysis:

The acquired gamma-ray spectrum is analyzed using specialized software.

The analysis involves identifying the photopeaks corresponding to the full energy deposition

of the gamma rays.

The position of each peak is used to determine the gamma-ray energy, and the net area

under the peak is used to determine its intensity.
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For coincidence data, a two-dimensional histogram (energy vs. energy) is created. By gating

on a specific gamma-ray energy in one detector, the coincident gamma rays detected in the

other detector can be identified, which helps in constructing the level scheme.

The multipolarity of the transitions can be determined through techniques such as angular

correlation measurements or by measuring internal conversion coefficients.[3][4]

Mandatory Visualization
The following diagrams illustrate the decay scheme of ¹⁵²Sm and a typical experimental

workflow.
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Caption: Partial decay scheme of ¹⁵²Sm showing key energy levels and gamma transitions.
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Caption: Workflow for the experimental investigation of ¹⁵²Sm gamma transitions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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